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An objective analysis of dicalcium phosphate (DCP) and single superphosphate (SSP) as
phosphate sources for optimal pasture performance, supported by experimental data.

For researchers and agricultural scientists, the choice of phosphate fertilizer is a critical
determinant of pasture productivity and soil health. This guide provides a detailed comparison
of two common phosphate sources: dicalcium phosphate (DCP) and single superphosphate
(SSP). The following sections present quantitative data from field and glasshouse trials, outline
the experimental protocols used in these studies, and visualize the key experimental workflows.

Data Presentation: Comparative Performance

The efficacy of DCP and SSP as phosphate fertilizers for pasture has been evaluated in
various studies. The data below, summarized from key research, highlights their comparative
performance in terms of pasture yield, phosphorus concentration in herbage, and impact on
soil phosphorus levels.

Table 1: Comparison of Dicalcium Phosphate (DCP) and Single Superphosphate (SSP) on
Pasture Dry Matter (DM) Yield
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. Application Pasture DM Relative Yield
Study Fertilizer .
Rate (kg P/ha) Yield ( kg/ha) (% of SSP)

Mackay et al.
(1980) - Field Control 0 - -
Trial[1][2]
SSP 20 5,300 100%
DCP 20 5,300 100%
SSP 40 6,100 100%
DCP 40 6,000 98.4%
Shannon (2017)

SSP 20 - 100%
- Year 1[3][4]
DCP (DP65) 20 - ~98%
SSP 120 11,010 100%
DCP (DP65) 120 11,680 106%
Shannon (2017)

SSP 20 - 100%
- Year 2[3][4]
DCP (DP65) 20 - 106%
SSP 120 - 100%
DCP (DP65) 120 - 109%
Shannon (2017)

SSP 20 - 100%
- Year 3[3][4]
DCP (DP65) 20 - 104%
SSP 120 - 100%
DCP (DP65) 120 - 108%
Shannon (2017)
- 3-Year SSP 120 11,010 100%

Average[3][4]
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DCP (DP65) 120 11,680 106%

Table 2: Phosphorus (P) Concentration in Pasture Herbage

P Concentration

Study Fertilizer Plant Component

(%)
Mackay et al. (1980) -
Field Trial, Harvest SSP Ryegrass 0.45
1[1][2]
DCP Ryegrass 0.38
SSP Clover 0.42
DCP Clover 0.39

Table 3: Effect on Soil Phosphorus Levels (Olsen P)
. Application Rate Soil Olsen P
Study Fertilizer
(kg P/halyr) (mgl/kg) at Year 3

Shannon (2017)[3][4]  SSP 120 31
DCP (DP65) 120 20

Experimental Protocols

The data presented above is derived from rigorous scientific experiments. Below are the
detailed methodologies for the key studies cited.

Mackay et al. (1980) Field Trial[1][2]

¢ Objective: To compare the effectiveness of commercial-grade dicalcium phosphate and
single superphosphate on pasture production in a field setting.

o Experimental Design: A randomized block design was likely used to account for field

variability.
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» Site Characteristics: The trial was conducted on a P-responsive site.
 Fertilizer Application: Both DCP and SSP were applied at rates of 20 and 40 kg P/ha.

o Pasture Composition: The pasture was a mixed sward, with ryegrass and clover being the
dominant species.

» Data Collection:
o Herbage Yield: Pasture dry matter (DM) yield was measured over five harvests.

o Plant Analysis: The phosphorus concentration in ryegrass and clover was determined,
particularly in the first harvest.

e Soil Analysis: Water-extractable phosphorus in the topsoil (0-5 cm) was measured six
months after fertilizer application.[2]

Shannon (2017) Field Trial[3][4]

o Objective: To compare the effectiveness of a conventional superphosphate, a fully-reverted
dicalcic product (DP65), and another proprietary product over a multi-year period.

o Experimental Design: A field trial was established on an Allophanic soil.

 Fertilizer Application: Fertilizers were applied annually for three years at rates of 20, 40, 80,
and 120 kg P/ha.

o Pasture Management: The pasture was harvested whenever the ryegrass component
reached the three-leaf stage.

» Data Collection:
o Herbage Yield: Dry matter (DM) yield was recorded for each plot at each harvest.

o Soil Analysis: Soil samples (0-75mm) were taken at the beginning of the trial and before
each re-application of fertilizer. The Olsen P test was used to measure available soll
phosphorus.
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Visualizations: Experimental Workflow and Logical
Relationships

To further elucidate the experimental processes and the relationships between fertilizer
application and pasture outcomes, the following diagrams are provided.
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Caption: Workflow of the Mackay et al. (1980) field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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